3-(4-fluorophenyl)-9-propyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

Specification

• CAS No.: 1010935-15-5
• Molecular Formula: C20H18FNO3
• Molecular Weight: 339.366
• IUPAC Name: 3-(4-fluorophenyl)-9-propyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• Standard InChI: InChI=1S/C20H18FNO3/c1-2-9-22-10-16-18(25-12-22)8-7-15-19(23)17(11-24-20(15)16)13-3-5-14(21)6-4-13/h3-8,11H,2,9-10,12H2,1H3
• Standard InChI Key: RFHWZODNVBXXQQ-UHFFFAOYSA-N
• SMILES: CCCN1CC2=C(C=CC3=C2OC=C(C3=O)C4=CC=C(C=C4)F)OC1

Introduction

3-(4-fluorophenyl)-9-propyl-9,10-dihydrochromeno[8,7-e]13oxazin-4(8H)-one is a complex organic molecule belonging to the class of chromeno-oxazine derivatives. These compounds are significant in medicinal chemistry due to their diverse biological activities. The presence of a fluorophenyl group and a propyl side chain enhances its potential biological activity, making it an interesting subject for research in pharmaceuticals and materials science.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-9-propyl-9,10-dihydrochromeno[8,7-e]oxazin-4(8H)-one typically involves several key steps, focusing on the integration of the chromeno and oxazine moieties. The methods may vary depending on the desired purity and yield, often involving multi-step organic reactions with various reagents and conditions.

Potential Applications

Chromeno-oxazine derivatives like 3-(4-fluorophenyl)-9-propyl-9,10-dihydrochromeno[8,7-e]oxazin-4(8H)-one have potential applications in multiple scientific fields, including pharmaceuticals and materials science. Their diverse biological activities make them candidates for further research into therapeutic uses.